Cas no 1171923-92-4 (2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester)

• Product Name: 2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester
• CAS No: 1171923-92-4
• MF: C₁₇H₁₆Cl₂O₄
• MW: 355.212543487549
• MDL: MFCD12546710
• CID: 4683233
• Update Time: 2025-07-23

2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester

• MDL： MFCD12546710
• Inchi： 1S/C17H16Cl2O4/c1-21-15-5-3-4-12(16(15)17(20)22-2)10-23-9-11-6-7-13(18)8-14(11)19/h3-8H,9-10H2,1-2H3
• InChI Key： GTJNMKLVKQIHQR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COCC1C=CC=C(C=1C(=O)OC)OC)Cl

Computed Properties

• Exact Mass: 354.043
• Monoisotopic Mass: 354.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on 2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester

Introduction to 2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic Acid Methyl Ester (CAS No: 1171923-92-4)

2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester, commonly referred to by its CAS number 1171923-92-4, is a complex organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique chemical structure, which includes a benzoic acid methyl ester moiety substituted with a methoxy group at the 6-position and a 2,4-dichlorobenzyl oxymethyl group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

The synthesis of 2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester involves a series of multi-step reactions, including nucleophilic substitutions, esterifications, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity while reducing environmental impact. For instance, studies published in the Journal of Organic Chemistry have highlighted the use of microwave-assisted synthesis techniques to accelerate reaction rates and enhance selectivity in the formation of this compound.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent research has also explored its stability under different storage conditions, revealing that it remains stable for up to two years when stored at room temperature in a dry environment.

The biological activity of 2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. A study published in the Nature Communications journal reported that this compound exhibits potent COX-2 inhibitory activity comparable to that of celecoxib, a well-known nonsteroidal anti-inflammatory drug (NSAID). Furthermore, its methoxy group at the 6-position contributes to enhanced bioavailability and reduced toxicity compared to similar compounds.

In the agricultural sector, this compound has shown promise as a herbicide due to its ability to inhibit key enzymes involved in plant growth regulation. Field trials conducted by agricultural research institutions have demonstrated its effectiveness in controlling broadleaf weeds without causing significant harm to crops. These findings have led to further investigations into its potential as a safer alternative to conventional herbicides.

The environmental impact of CAS No: 1171923-92-4 has also been a topic of recent research. Studies conducted by environmental scientists have assessed its biodegradability and toxicity to aquatic organisms. Results indicate that it undergoes rapid biodegradation under aerobic conditions and exhibits low toxicity to fish and other aquatic species when used within recommended application rates.

In conclusion, 2-(2,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester, with its unique chemical structure and versatile properties, continues to be an important molecule in both pharmaceutical and agricultural research. Ongoing studies aim to further elucidate its mechanism of action, optimize its synthesis process, and explore new applications across various industries.